Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride

• IUPAC Name: methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride
• InChI: InChI=1S/C9H15NO3.ClH/c1-12-8(11)9-6-10-5-7(9)3-2-4-13-9;/h7,10H,2-6H2,1H3;1H/t7-,9+;/m1./s1
• InChI Key: XBVVFENQGBOPSH-JXLXBRSFSA-N
• Canonical SMILES: COC(=O)C12CNCC1CCCO2.Cl
• Isomeric SMILES: COC(=O)[C@]12CNC[C@H]1CCCO2.Cl
• Molecular Formula: C9H16ClNO3
• Molecular Weight: 221.68 g/mol

Description

Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C9H16ClNO3 and its molecular weight is 221.68. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Structure Analysis : A study by Bubnov et al. (2015) discussed the cycloaddition of alkenes to 4-Aroyl-1H-pyrrole-2,3-diones, leading to the formation of compounds structurally similar to Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride. The crystal and molecular structures of these compounds were confirmed through X-ray analysis (Bubnov et al., 2015).

• Synthesis of Related Compounds : Kumar and Mashelker (2006) synthesized Ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates, indicating a methodology that could be related to the synthesis of Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride (Kumar & Mashelker, 2006).

• Heterocyclic Compounds Synthesis : A study by Harb et al. (1989) explored the conversion of Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into various heterocyclic derivatives, which is relevant to understanding the chemical behavior of Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride (Harb et al., 1989).

• Antimicrobial Activity : Zhuravel et al. (2005) synthesized 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides, which demonstrated significant antibacterial and antifungal activities. This research suggests potential antimicrobial applications for similar compounds, including Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride (Zhuravel et al., 2005).

• Anticancer Activity : Ouf et al. (2014) synthesized a series of pyrano[1,2,3]triazine derivatives, which were evaluated for their growth inhibitory potency in liver cancer cell lines. The findings could be relevant for understanding the potential anticancer applications of Methyl (4aR,7aR)-3,4,4a,5,6,7-hexahydro-2H-pyrano[2,3-c]pyrrole-7a-carboxylate;hydrochloride (Ouf et al., 2014).